Cas no 38444-93-8 (2,2',3,3'-Tetrachlorobiphenyl)

• Product Name: 2,2',3,3'-Tetrachlorobiphenyl
• CAS No: 38444-93-8
• MF: C₁₂H₆Cl₄
• MW: 291.988039493561
• CID: 308747
• PubChem ID: 38040
• Update Time: 2025-10-28

2,2',3,3'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,3'-tetrachloro-
• 2,2',3,3'-Tetrachlorobiphenyl
• 1,2-dichloro-3-(2,3-dichlorophenyl)benzene
• 2,5-DIISOTHIOCYANATO-BENZENESULFONIC ACIDDIHYDRATE
• 2.2'.3.3'-Tetrachlorobiphenyl
• 2.2'.3.3'-Tetrachlorobiphenyl Solution
• HKX728GA5A
• 2,2',3,3'-Tetrachlorbiphenyl
• BRN 1974252
• UNII-HKX728GA5A
• PCB No. 40 10 microg/mL in Isooctane
• PCB No. 40
• SCHEMBL440943
• DTXSID3073503
• Q27279975
• 2,3,2',3'-tetrachlorobiphenyl
• InChI=1/C12H6Cl4/c13-9-5-1-3-7(11(9)15)8-4-2-6-10(14)12(8)16/h1-6
• 1,1'-Biphenyl, 2,2',3,3'-tetrachloro-; 2,2',3,3'-Tetrachloro-1,1'-biphenyl; 2,2',3,3'-Tetrachlorobiphenyl; PCB 40; 2,2',3,3'-TetraCB
• 2,2',3,3'-Tetrachloro-1,1'-biphenyl
• 38444-93-8
• DTXCID6039508
• 2.2/'.3.3/'-Tetrachlorobiphenyl
• PCB 40
• 1,1'-Biphenyl, 2,2',3,3'-tetrachloro-
• 2,2',3,3'-Tetrachloro-1,1'-biphenyl #
• VTLYHLREPCPDKX-UHFFFAOYSA-N

• MDL： MFCD00152832
• Inchi： 1S/C12H6Cl4/c13-9-5-1-3-7(11(9)15)8-4-2-6-10(14)12(8)16/h1-6H
• InChI Key： VTLYHLREPCPDKX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 289.92200
• Monoisotopic Mass: 289.922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.4420 (rough estimate)
• Melting Point: 121°C
• Boiling Point: 374.95°C (rough estimate)
• Flash Point: 167.8ºC
• Refractive Index: 1.6120 (rough estimate)
• PSA: 0.00000
• LogP: 5.96720

Additional information on 2,2',3,3'-Tetrachlorobiphenyl

2,2',3,3'-Tetrachlorobiphenyl (CAS No. 38444-93-8): A Comprehensive Overview

2,2',3,3'-Tetrachlorobiphenyl, also known as CAS No. 38444-93-8, is a chlorinated biphenyl compound with significant applications in various industrial and chemical processes. This compound has been extensively studied due to its unique chemical properties and environmental implications. In this article, we will delve into the structural characteristics, synthesis methods, applications, and environmental impact of 2,2',3,3'-tetrachlorobiphenyl, while incorporating the latest research findings to provide a comprehensive understanding of this compound.

The molecular structure of 2,2',3,3'-tetrachlorobiphenyl consists of two benzene rings connected by a single bond, with chlorine atoms substituted at the 2 and 3 positions on both rings. This substitution pattern imparts the compound with distinct physical and chemical properties. Recent studies have highlighted the importance of understanding the stereochemistry and electronic distribution of such chlorinated biphenyls in determining their reactivity and stability. For instance, research published in the Journal of Environmental Chemistry has shown that the arrangement of chlorine atoms significantly influences the compound's ability to persist in environmental systems.

The synthesis of 2,2',3,3'-tetrachlorobiphenyl typically involves electrophilic substitution reactions on biphenyl derivatives. Chlorination can be achieved through various methods, including the use of chlorine gas under specific conditions or through Friedel-Crafts type reactions. Recent advancements in catalytic systems have enabled more efficient and selective synthesis pathways. For example, a study in Applied Catalysis B: Environmental demonstrated that the use of transition metal catalysts can significantly enhance the yield and purity of chlorinated biphenyls like cas no 38444-93-8.

2,2',3,3'-Tetrachlorobiphenyl has found applications in several industries due to its thermal stability and dielectric properties. Historically, it was used as a flame retardant and additive in plastics and polymers. However, concerns over its persistence in the environment and potential health risks have led to stricter regulations on its use. Current research is focused on developing safer alternatives while maintaining its beneficial properties.

The environmental impact of cas no 38444-93-8 has been a subject of extensive research. Studies have shown that this compound is resistant to biodegradation and can accumulate in ecosystems over time. Its presence in soil and water systems poses risks to both aquatic life and human health. Recent findings from Environmental Science & Technology have highlighted the role of photochemical degradation as a potential pathway for reducing its environmental footprint.

In terms of health risks, exposure to 2,2',3,3'-tetrachlorobiphenyl has been associated with various adverse effects. Animal studies have demonstrated potential hepatotoxicity and immunotoxicity at high doses. However, human exposure levels are generally low due to regulatory controls. Ongoing research aims to better understand the mechanisms of toxicity and develop biomarkers for early detection.

The regulatory framework surrounding CAS No. 38444-93-8 continues to evolve as new information emerges. International agreements such as the Stockholm Convention have classified certain chlorinated biphenyls as persistent organic pollutants (POPs) requiring global action for their reduction or elimination from use. Despite these efforts, legacy contamination remains a challenge in many regions.

In conclusion, 2,2',3,3'-tetrachlorobiphenyl, or CAS No. 38444-93-8, is a compound with significant historical importance but also notable environmental concerns. By leveraging cutting-edge research on its synthesis methods and environmental behavior, scientists are working towards safer alternatives while addressing existing contamination issues.